Cas no 1369464-52-7 (3-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine)

• Product Name: 3-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine
• CAS No: 1369464-52-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5857569
• PubChem ID: 82281436
• Update Time: 2025-06-09

3-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine
• EN300-1853372
• 1369464-52-7

• Inchi： 1S/C12H17NO/c1-9-7-11(5-4-6-13)12(14-3)8-10(9)2/h4-5,7-8H,6,13H2,1-3H3/b5-4+
• InChI Key： BPWYDAFMDFEVTM-SNAWJCMRSA-N
• SMILES： O(C)C1=CC(C)=C(C)C=C1/C=C/CN

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine

Introduction to 3-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine (CAS No. 1369464-52-7) and Its Emerging Applications in Chemical Biology

The compound 3-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine, identified by the chemical abstracts service number CAS No. 1369464-52-7, represents a structurally intriguing molecule with significant potential in the realm of chemical biology and pharmaceutical research. This terpene derivative, characterized by its aromatic ring system and amine functionality, has garnered attention due to its unique pharmacophoric features, which make it a promising candidate for further exploration in drug discovery and molecular imaging.

At the core of its molecular architecture lies a phenylpropene backbone, which is further modified by the presence of a 2-methoxy group and two dimethyl substituents on the aromatic ring. These structural elements contribute to the compound's distinct electronic properties, enhancing its interactions with biological targets. The amine moiety at the propenyl position introduces basicity, enabling potential hydrogen bonding interactions with acidic residues in proteins, which is a critical factor in ligand-receptor binding affinity.

Recent advancements in computational chemistry have enabled more precise predictions of the compound's behavior in biological systems. Molecular docking studies suggest that 3-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. This aligns with growing interest in natural product-inspired scaffolds as modulators of immune responses, where structural complexity often correlates with enhanced therapeutic potential.

In vitro experiments have begun to elucidate the compound's pharmacological profile. Initial assays indicate that it displays moderate affinity for enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in prostaglandin synthesis. While not as potent as established nonsteroidal anti-inflammatory drugs (NSAIDs), the compound's selectivity profile suggests it may serve as a valuable lead compound for developing novel therapeutics with reduced gastrointestinal side effects.

The role of stereochemistry in determining biological activity has also been under investigation for this molecule. The presence of chiral centers at the propenyl and aromatic positions allows for the synthesis of enantiomerically pure derivatives, which can be systematically screened for improved efficacy and reduced toxicity. Such studies are particularly relevant in modern drug development, where enantioselective inhibition is often a hallmark of successful therapeutic agents.

Beyond its potential as an anti-inflammatory agent, 3-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine has shown promise in preclinical models as a tool for studying neural signaling pathways. Its ability to cross the blood-brain barrier makes it an attractive candidate for investigating neurotransmitter receptor interactions. Preliminary data suggest that it may modulate the activity of serotonin receptors, raising possibilities for applications in mood disorders and neurodegenerative conditions where serotonin dysregulation is implicated.

The synthesis of this compound presents an interesting challenge due to its complex aromatic framework. Traditional methods involving Friedel-Crafts alkylation followed by functional group interconversions have been employed, but recent reports highlight the utility of transition-metal-catalyzed cross-coupling reactions for constructing the desired biaryl structure efficiently. These advances not only streamline production but also open avenues for introducing additional substituents to fine-tune biological properties.

Environmental considerations have also been integrated into the synthetic strategy for 3-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine. Green chemistry principles are being applied to minimize waste and reduce reliance on hazardous reagents. For instance, catalytic hydrogenation steps have been replaced with photochemical methods that employ visible light and mild oxidants, aligning with global efforts to promote sustainable chemical practices.

The compound's photophysical properties have not gone unnoticed either. Its extended conjugation system allows it to absorb light at longer wavelengths, making it suitable for use as a fluorescent probe in cellular imaging experiments. Researchers are exploring its utility in tracking intracellular signaling events or monitoring protein-protein interactions within living cells, where its ability to emit detectable fluorescence upon binding could provide real-time insights into biological processes.

Future directions for research on 3-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine include exploring its role as a scaffold for covalent inhibitors—molecules designed to form permanent bonds with target proteins—thereby increasing binding duration and reducing off-target effects. Such strategies have gained traction in oncology research, where irreversible inhibition can lead to more durable therapeutic responses.

The integration of machine learning into drug discovery pipelines has also accelerated investigations into this compound. Predictive models trained on large datasets now allow researchers to anticipate potential side effects or metabolic stability issues before experimental validation is required. This high-throughput approach complements traditional wet-lab experimentation by providing rapid screening capabilities that can guide synthetic modifications toward higher efficacy and safety profiles.

In conclusion,3-(2-methoxy-4,5-dimethylphenyl)propenylamine (CAS No 1369464 52 7) stands out as a versatile molecule with broad applications across multiple domains of chemical biology and medicine Its unique structural features coupled with emerging research findings position it as an exciting area for continued investigation As methodologies evolve toward greater precision sustainability we can anticipate even more refined applications emerging from studies on this remarkable terpenoid derivative